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Compound of Interest

Compound Name: Chromium(lll) acetate

Cat. No.: B1589519

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of chromium(lll) acetate, a
compound with significant industrial applications and emerging interest in biomedical research.
This document details its complex nomenclature and Chemical Abstracts Service (CAS)
numbers, summarizes its key physicochemical properties, outlines detailed experimental
protocols for its synthesis, and explores its mechanism of action as a modulator of the AMP-
activated protein kinase (AMPK) signaling pathway.

Nomenclature and CAS Number

Chromium(lll) acetate is not a simple salt but typically exists as a coordination complex. The
most common form is a basic trinuclear complex, leading to a variety of names and CAS
numbers. It is crucial for researchers to be aware of these distinctions to ensure the use of the
correct chemical entity.

The common structural feature of these compounds is the trinuclear cation
[Cr30O(02CCH3s)6(H20)3]*.[1][2] This complex consists of three chromium(lll) ions arranged in a
triangle, bridged by a central oxygen atom and six acetate ligands. Each chromium atom is
octahedrally coordinated.[1][2] The charge of this cation is balanced by an associated anion.
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A summary of the various forms of chromium(lll) acetate and their identifiers is presented in
the table below.

Common Other Molecular
IUPAC Name CAS Number
Name Synonyms Formula

) ) Chromic acetate,
Chromium(lil) Chromium(3+)

) Chromium 1066-30-4 CeHoCrOe
acetate triacetate _
triacetate
us-Oxo-
hexakis(p2-
_ _ acetato- _
Basic chromium ) Chromium(lll)
0,0"triaqua- 32591-52-9 C12H36CICr3z022
acetate ) ) acetate hydrate
trichromium(lll)
chloride
hexahydrate
) ] Acetic acid, ]
Basic chromium ) Chromic acetate, C2H402-Y5Cr-xH2
chromium(3+) 25013-82-5
acetate hydrate 0]
salt, hydrate
Basic chromium Chromium(lil) Cr3(OH)z(0O0CC
, - 39430-51-8
acetate acetate, basic Hs)7

Acetic acid of the

Chromium )
chromium salt, [Cr2(OH)3(OAC)s3]
acetate - ] 263752-31-4
_ Chromic acetate a
hydroxide ]
hydroxide

Physicochemical Properties

The properties of chromium(lll) acetate can vary depending on the specific complex and its
hydration state. The data presented below pertains to the most commonly referenced forms.
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Property Value Notes

] ) The color can vary with the
Grayish-green to bluish-green N ]
Appearance specific complex and hydration
powder or crystals.[1][3] at
state.

For the simple formula

Molar Mass 229.13 g/mol
Cr(CHsCO2)s.
For the chloride hexahydrate
723.84 g-mol—1 ) )
of the trinuclear cation.[1]
Melting Point >400 °C Decomposes upon heating.[4]
Solubility in DMSO is reported
Solubility Soluble in water.[1] as 10 mg/mL, with sonication
recommended.[5]
) For the chloride hexahydrate
Density 1.662 g/cm3 ) )
of the trinuclear cation.[1]
) o For the chloride hexahydrate
Magnetic Susceptibility (x) -5104.0-10-% cm3/mol

of the trinuclear cation.[1]

Experimental Protocols
Synthesis of Basic Chromium(lll) Acetate

This protocol is adapted from historical methods for the preparation of basic chromium(lil)
acetate.[1]

Materials:

Potassium dichromate (K2Cr207) or Chromium(V1) oxide (CrOs)

Sulfur dioxide (SOz) or Ethanol (CzHsOH)

Concentrated hydrochloric acid (HCI) (if using ethanol)

Concentrated ammonia solution (NHsOH)
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e Glacial acetic acid (CHsCOOH)
« Distilled water

Procedure:

e Reduction of Chromium(VI):

o Method A (Using SOz2): Dissolve 25 g of potassium dichromate in 500 mL of water. Bubble
sulfur dioxide gas through the solution until the color changes from orange to a pure
green, indicating complete reduction to chromium(lll). Boil the solution to remove any
excess SOz.

o Method B (Using Ethanol): In a fume hood, add 25 g of potassium dichromate to a mixture
of 420 mL of water and 80 mL of concentrated hydrochloric acid. Slowly add 35 mL of
ethanol to the solution to reduce the chromium(VI) to chromium(lil).

» Precipitation of Chromium(lIl) Hydroxide:
o Heat the chromium(lll) salt solution to boiling.

o Slowly add concentrated ammonia solution with constant stirring until the solution is
slightly basic. This will precipitate chromium(lll) hydroxide as a gelatinous solid. Avoid a
large excess of ammonia.

o Filter the precipitate using a Buchner funnel and wash it thoroughly with several portions
of hot distilled water.

o Formation of Basic Chromium(lll) Acetate:

[¢]

Transfer the moist chromium(lll) hydroxide precipitate to an evaporating dish.

[e]

Add approximately 100 mL of glacial acetic acid and stir to dissolve the precipitate.

o

Carefully evaporate the solution in a fume hood over a gentle heat source. Stir frequently
as the solution becomes more concentrated to prevent splattering.

o

Continue evaporation until a crystalline solid is obtained.
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o Dry the resulting crystals in a desiccator.

Signaling Pathway and Mechanism of Action

Recent research has identified chromium(lll) compounds as modulators of the AMP-activated
protein kinase (AMPK) pathway.[6][7] AMPK is a crucial cellular energy sensor that plays a
central role in regulating metabolism. The proposed mechanism involves the interaction of Cr3*
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Figure 1: Proposed mechanism of AMPK activation by Chromium(lll).

As depicted in the diagram, Cr3+ is thought to inhibit the activity of mitochondrial ATP synthase.
This inhibition leads to a decrease in ATP production and a subsequent increase in the cellular
AMP/ATP ratio. The elevated AMP/ATP ratio allosterically activates AMPK. Activated AMPK
then phosphorylates downstream targets to restore cellular energy homeostasis by switching
off anabolic pathways, such as fatty acid and cholesterol synthesis, and promoting catabolic
processes. This mechanism provides a molecular basis for the observed effects of
chromium(lIl) on glucose and lipid metabolism.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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